Cas no 252928-82-8 (3-(1,3-Oxazol-5-yl)benzoic Acid)

• Product Name: 3-(1,3-Oxazol-5-yl)benzoic Acid
• CAS No: 252928-82-8
• MF: C₁₀H₇NO₃
• MW: 189.167482614517
• MDL: MFCD06797481
• CID: 252311
• PubChem ID: 7127813
• Update Time: 2025-04-19

3-(1,3-Oxazol-5-yl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(Oxazol-5-yl)benzoic acid
• 3-(5-Oxazolyl)benzoic Acid
• 3-(1,3-Oxazol-5-yl)benzoic acid
• Benzoicacid, 3-(5-oxazolyl)-
• 3-(1,3-oxazol-5-yl)-benzoic acid
• Benzoicacid,3-(5-oxazolyl)
• Benzoic acid, 3-(5-oxazolyl)-
• 3-(5-Oxazolyl)benzoicAcid
• GDGXRJDVOKNSCX-UHFFFAOYSA-N
• SBB052813
• TRA0030930
• RP03644
• SY012414
• AB0023733
• ST2417408
• AM20040029
• W4861
• CS-0060395
• W-206943
• 252928-82-8
• Z1201623834
• FT-0696657
• AKOS006344973
• EN300-148960
• MFCD06797481
• 3-(1,3-oxazol-5-yl)benzoic acid, AldrichCPR
• SCHEMBL940586
• DTXSID60427810
• A877637
• TS-02663
• 3-(1,3-Oxazol-5-yl)benzoic Acid

• MDL： MFCD06797481
• Inchi： 1S/C10H7NO3/c12-10(13)8-3-1-2-7(4-8)9-5-11-6-14-9/h1-6H,(H,12,13)
• InChI Key： GDGXRJDVOKNSCX-UHFFFAOYSA-N
• SMILES： O1C=NC=C1C1C=CC=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 189.04300
• Monoisotopic Mass: 189.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3
• XLogP3: 1.5

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.320±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 259-261
• Boiling Point: 414.5 ℃ at 760 mmHg
• Flash Point: 204.5℃
• Refractive Index: 1.587
• Solubility: Very slightly soluble (0.93 g/l) (25 º C),
• PSA: 63.33000
• LogP: 2.03980
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

3-(1,3-Oxazol-5-yl)benzoic Acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P233-P260-P261-P264-P270-P271-P280-P301+P312-P302+P352-P304-P304+P340-P305+P351+P338-P312-P321-P330-P332+P313-P337+P313-P340-P362-P403-P403+P233-P405-P501
• Hazard Category Code： 22
• Safety Instruction： S22
• Hazardous Material Identification：
• Storage Condition：Inert atmosphere,Room Temperature(BD78988)